Cas no 1264481-65-3 (7-Methoxy-1H-benzo[d]imidazole-2-carbonitrile)

7-Methoxy-1H-benzo[d]imidazole-2-carbonitrile is a heterocyclic organic compound featuring a methoxy-substituted benzimidazole core with a nitrile functional group at the 2-position. This structure imparts versatility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. Its electron-rich aromatic system and reactive nitrile group enable further functionalization, making it valuable for constructing complex scaffolds. The methoxy substituent enhances solubility and modulates electronic properties, facilitating selective reactions. This compound is commonly utilized in medicinal chemistry for designing inhibitors and ligands due to its rigid, planar framework. High purity and stability ensure consistent performance in synthetic applications.
7-Methoxy-1H-benzo[d]imidazole-2-carbonitrile structure
1264481-65-3 structure
Product Name:7-Methoxy-1H-benzo[d]imidazole-2-carbonitrile
CAS No:1264481-65-3
MF:C9H7N3O
MW:173.171381235123
CID:4566014
Update Time:2025-05-28

7-Methoxy-1H-benzo[d]imidazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 7-Methoxy-1H-benzo[d]imidazole-2-carbonitrile
    • Inchi: 1S/C9H7N3O/c1-13-7-4-2-3-6-9(7)12-8(5-10)11-6/h2-4H,1H3,(H,11,12)
    • InChI Key: XKZYKBKOKXHSED-UHFFFAOYSA-N
    • SMILES: C1(C#N)=NC2=CC=CC(OC)=C2N1

7-Methoxy-1H-benzo[d]imidazole-2-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A061000637-250mg
2-Cyano-7-methoxy-1H-benzimidazole
1264481-65-3 98%
250mg
770.36 USD 2021-06-01
Alichem
A061000637-500mg
2-Cyano-7-methoxy-1H-benzimidazole
1264481-65-3 98%
500mg
1,164.64 USD 2021-06-01
Alichem
A061000637-1g
2-Cyano-7-methoxy-1H-benzimidazole
1264481-65-3 98%
1g
2,052.51 USD 2021-06-01
Chemenu
CM563113-1g
7-Methoxy-1H-benzo[d]imidazole-2-carbonitrile
1264481-65-3 95%+
1g
$761 2024-08-02
Chemenu
CM563113-5g
7-Methoxy-1H-benzo[d]imidazole-2-carbonitrile
1264481-65-3 95%+
5g
$3044 2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1129686-1g
7-Methoxy-1H-benzo[d]imidazole-2-carbonitrile
1264481-65-3 98%
1g
¥5936.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1129686-5g
7-Methoxy-1H-benzo[d]imidazole-2-carbonitrile
1264481-65-3 98%
5g
¥29682.00 2024-08-09

Additional information on 7-Methoxy-1H-benzo[d]imidazole-2-carbonitrile

Recent Advances in the Study of 7-Methoxy-1H-benzo[d]imidazole-2-carbonitrile (CAS: 1264481-65-3)

7-Methoxy-1H-benzo[d]imidazole-2-carbonitrile (CAS: 1264481-65-3) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of 7-Methoxy-1H-benzo[d]imidazole-2-carbonitrile is its application in the design of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have synthesized derivatives of this compound to target specific kinases, such as EGFR and VEGFR, which are implicated in tumor growth and angiogenesis. Preliminary in vitro studies have demonstrated promising inhibitory activity, suggesting its potential as a scaffold for novel anticancer agents.

In addition to its role in kinase inhibition, 7-Methoxy-1H-benzo[d]imidazole-2-carbonitrile has also been investigated for its antimicrobial properties. Recent studies have shown that derivatives of this compound exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including drug-resistant strains such as MRSA. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a candidate for further development as an antibiotic. These findings are particularly relevant in the context of the growing global threat of antimicrobial resistance.

The synthetic pathways for 7-Methoxy-1H-benzo[d]imidazole-2-carbonitrile have also been optimized in recent research. Novel catalytic methods, including transition metal-catalyzed reactions and green chemistry approaches, have been employed to improve yield and reduce environmental impact. For example, a recent study reported a palladium-catalyzed cyanation reaction that significantly enhances the efficiency of producing this compound. These advancements not only facilitate large-scale production but also align with the pharmaceutical industry's increasing focus on sustainable practices.

Despite these promising developments, challenges remain in the clinical translation of 7-Methoxy-1H-benzo[d]imidazole-2-carbonitrile-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's versatility and demonstrated biological activities make it a valuable candidate for continued research. Future directions may include structure-activity relationship (SAR) studies to optimize its pharmacological profile and explore its potential in other therapeutic areas, such as neurodegenerative diseases and inflammation.

In conclusion, 7-Methoxy-1H-benzo[d]imidazole-2-carbonitrile (CAS: 1264481-65-3) represents a promising scaffold in medicinal chemistry, with applications ranging from anticancer to antimicrobial therapies. The latest research underscores its potential as a versatile intermediate for drug discovery, while also highlighting the need for further optimization and validation. As the field advances, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.